81-23-2

Dehydrocholic acid

In Stock

• CAS RN:
• 81-23-2

• Formula:
• C24H34O5

• InChI:
• InChI=1S/C24H34O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-14,16-18,22H,4-12H2,1-3H3,(H,28,29)/t13-,14+,16-,17+,18+,22+,23+,24-/m1/s1

• InChIKey:
• OHXPGWPVLFPUSM-KLRNGDHRSA-N

• Dehydrocholic acid is a synthetic bile acid and a derivative of cholic acid. It increases bile flow by 2.7-fold and decreases biliary levels of phospholipids, cholesterol, and bilirubin in conscious dogs when administered at a dose of 50 mg/kg. Dehydrocholic acid (1 µmol/min/0.1 kg) increases bile flow by 253% and decreases the secretion rate of phospholipids and cholesterol by 64 and 94%, respectively, in rats when infused intravenously at a dose of 2 µmol/min/0.1 kg.
  Dehydrocholic acid is a synthetic bile acid that was prepared from the oxidation of cholic acid with chromic acid. It has been used for stimulation of biliary lipid secretion. The use of dehydrocholic acid in over-the-counter products has been discontinued by Health Canada.
  3,7,12-trioxo-5beta-cholanic acid is an oxo-5beta-cholanic acid in which three oxo substituents are located at positions 3, 7 and 1...

Adamantane

In Stock

• CAS RN:
• 281-23-2

• Formula:
• C10H16

• InChI:
• InChI=1S/C10H16/c1-7-2-9-4-8(1)5-10(3-7)6-9/h7-10H,1-6H2

• InChIKey:
• ORILYTVJVMAKLC-UHFFFAOYSA-N

• Adamantane derivatives have been used to treat influenza, as well as serve as NMDA receptor channel blockers for a wide range of pharmaceutical application.

1-(3-Methylbutyl)piperazine

In Stock

• CAS RN:
• 34581-23-2

• Formula:
• C9H20N2

• InChI:
• InChI=1S/C9H20N2/c1-9(2)3-6-11-7-4-10-5-8-11/h9-10H,3-8H2,1-2H3

• InChIKey:
• IOCDAGIYEHKJRS-UHFFFAOYSA-N

• 1-(3-Methylbutyl)piperazine is a useful research compound. Its molecular formula is C9H20N2 and its molecular weight is 156.27 g/mol. The purity is usually 95%.

(Z)-ethyl 1-benzyl-2-((3-methylbenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

In Stock

• CAS RN:
• 534581-23-2

• Formula:
• C29H24N4O4

• InChI:
• InChI=1S/C29H24N4O4/c1-3-37-29(36)23-17-22-25(30-24-14-7-8-15-32(24)28(22)35)33(18-20-11-5-4-6-12-20)26(23)31-27(34)21-13-9-10-19(2)16-21/h4-17H,3,18H2,1-2H3

• InChIKey:
• LROZDAYHFMEACX-ZXPTYKNPSA-N

• (Z)-ethyl 1-benzyl-2-((3-methylbenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C29H24N4O4 and its molecular weight is 492.535. The purity is usually 95%.

N-(4-(1-(methylsulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

In Stock

• CAS RN:
• 851781-23-2

• Formula:
• C15H17N3O4S3

• InChI:
• InChI=1S/C15H17N3O4S3/c1-24(19,20)17-12-7-5-11(6-8-12)13-10-14(15-4-3-9-23-15)18(16-13)25(2,21)22/h3-9,14,17H,10H2,1-2H3

• InChIKey:
• IPFLPGLXBNNWQS-UHFFFAOYSA-N

• N-(4-(1-(methylsulfonyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C15H17N3O4S3 and its molecular weight is 399.5. The purity is usually 95%.

2-[1-(1,3-benzodioxol-5-ylmethyl)imidazol-2-yl]sulfanyl-N-(2-fluorophenyl)acetamide

In Stock

• CAS RN:
• 893381-23-2

• Formula:
• C19H16FN3O3S

• InChI:
• InChI=1S/C19H16FN3O3S/c20-14-3-1-2-4-15(14)22-18(24)11-27-19-21-7-8-23(19)10-13-5-6-16-17(9-13)26-12-25-16/h1-9H,10-12H2,(H,22,24)

• InChIKey:
• GTNGYMSUOPKGRI-UHFFFAOYSA-N

• 2-[1-(1,3-benzodioxol-5-ylmethyl)imidazol-2-yl]sulfanyl-N-(2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C19H16FN3O3S and its molecular weight is 385.41. The purity is usually 95%.

N-(3,4-dimethoxyphenyl)-2-{[1-(3,5-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamide

In Stock

• CAS RN:
• 893781-23-2

• Formula:
• C19H21N5O3S

• InChI:
• InChI=1S/C19H21N5O3S/c1-12-7-13(2)9-15(8-12)24-19(21-22-23-24)28-11-18(25)20-14-5-6-16(26-3)17(10-14)27-4/h5-10H,11H2,1-4H3,(H,20,25)

• InChIKey:
• VZBKAGQNMXNYHY-UHFFFAOYSA-N

• N-(3,4-dimethoxyphenyl)-2-{[1-(3,5-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C19H21N5O3S and its molecular weight is 399.5 g/mol. The purity is usually 95%.

Ethyl 4-[2-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]phenyl]-4-oxobutyrate

In Stock

• CAS RN:
• 898781-23-2

• Formula:
• C20H27NO5

• InChI:
• InChI=1S/C20H27NO5/c1-2-24-19(23)8-7-18(22)17-6-4-3-5-16(17)15-21-11-9-20(10-12-21)25-13-14-26-20/h3-6H,2,7-15H2,1H3

• InChIKey:
• LGKXIYVVXYMEFA-UHFFFAOYSA-N

• Ethyl 4-[2-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]phenyl]-4-oxobutyrate is a useful research compound. Its molecular formula is C20H27NO5 and its molecular weight is 361.4 g/mol. The purity is usually 95%.

N1-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-N2-mesityloxalamide

In Stock

• CAS RN:
• 953181-23-2

• Formula:
• C22H29N3O3

• InChI:
• InChI=1S/C22H29N3O3/c1-15-11-16(2)20(17(3)12-15)24-22(27)21(26)23-13-18-6-8-25(9-7-18)14-19-5-4-10-28-19/h4-5,10-12,18H,6-9,13-14H2,1-3H3,(H,23,26)(H,24,27)

• InChIKey:
• ZNNMKHYZCSTOBY-UHFFFAOYSA-N

• N1-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-N2-mesityloxalamide is a useful research compound. Its molecular formula is C22H29N3O3 and its molecular weight is 383.492. The purity is usually 95%.

N-[[2-(Dimethylamino)-1,3-dihydroinden-2-yl]methyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2175581-23-2

• Formula:
• C15H20N2O

• InChI:
• InChI=1S/C15H20N2O/c1-4-14(18)16-11-15(17(2)3)9-12-7-5-6-8-13(12)10-15/h4-8H,1,9-11H2,2-3H3,(H,16,18)

• InChIKey:
• OTGCNGHFGDIXSQ-UHFFFAOYSA-N

• N-[[2-(Dimethylamino)-1,3-dihydroinden-2-yl]methyl]prop-2-enamide is a useful research compound. Its molecular formula is C15H20N2O and its molecular weight is 244.338. The purity is usually 95%.

Nicorandil-d4

In Stock

• CAS RN:
• 1132681-23-2

• Formula:
• C8H9N3O4

• InChI:
• InChI=1S/C8H9N3O4/c12-8(7-2-1-3-9-6-7)10-4-5-15-11(13)14/h1-3,6H,4-5H2,(H,10,12)/i1D,2D,3D,6D

• InChIKey:
• LBHIOVVIQHSOQN-VTBMLFEUSA-N

• Nicorandil-d4 is intended for use as an internal standard for the quantification of nicorandil by GC- or LC-MS. Nicorandil is an activator of sulfonylurea receptor 2B (SUR2B) linked to ATP-sensitive potassium channel Kir6.2 (EC50 = ~10 µM) and a nitric oxide (NO) donor. It is selective for SUR2B/Kir6.2 over the SUR2A/Kir6.2 channel (EC50 = >500 µM). Nicorandil activates soluble guanylate cyclase in a cell-free assay and relaxes partially depolarized isolated bovine coronary artery strips (EC50 = 4.4 µM). It decreases mean blood pressure, coronary resistance, and heart rate, as well as increases coronary sinus outflow, in dogs when administered intravenously at a dose of 1 mg/kg. Nicorandil increases survival and decreases infarct size in a rabbit model of myocardial ischemia-reperfusion injury induced by left coronary artery occlusion. Formulations containing nicorandil ha...